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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997

A Comparative Guide to Disperse Red 167 In
Industrial Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of Disperse Red 167's performance in key
industrial applications, primarily focusing on textile dyeing. It offers an objective comparison
with viable alternatives, supported by experimental data, to assist in informed decision-making
for material science and development.

Executive Summary

Disperse Red 167, a monoazo dye, is a widely utilized colorant for synthetic fibers, particularly
polyester, due to its vibrant bluish-red shade and good overall fastness properties. It is favored
for high-temperature dyeing processes. However, its performance can be context-dependent,
and several alternatives offer competitive or superior properties in specific applications. This
guide delves into a detailed comparison of its performance metrics against other common red
disperse dyes.

Performance Benchmarking: Disperse Red 167 vs.
Alternatives
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The selection of a disperse dye is critically dependent on its performance under specific
processing and end-use conditions. Key performance indicators include color fastness, dyeing
efficiency, and stability.

Color Fastness Properties

The ability of a dye to retain its color when exposed to various environmental factors is
paramount. The following table summarizes the fastness properties of Disperse Red 167 in
comparison to other commercially significant red disperse dyes. The ratings are based on
standardized ISO and AATCC test methods, where a higher number indicates better

performance.
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Note: A dash (-) indicates that specific comparative data was not readily available in the public
domain.

Dyeing Performance and Stability
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Disperse Red 167 is primarily used for high-temperature and high-pressure dyeing of
polyester.[3] Its dyeing properties are suitable for thermosol and printing applications as well.[1]
However, it exhibits poor leveling properties in light shades and is not recommended for carrier
dyeing methods.[3] The optimal pH for dyeing is between 4 and 5.[3][4]

One of the challenges with Disperse Red 167 is its potential for poor reproducibility and lower
dyeing rates compared to some alternatives.[5] This has led to the development of dye
mixtures to replace it, aiming for improved deep dyeing properties and fastness.[5]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
consistency and comparability.

Fastness Testing

e Light Fastness (ISO 105-B02 / AATCC Test Method 16.3): This test evaluates the resistance
of the dye to fading upon exposure to an artificial light source, typically a xenon arc lamp,
which simulates natural sunlight. The change in color is assessed using the Blue Wool scale
(1-8).[11[6]

e Washing Fastness (ISO 105-C06 / AATCC Test Method 61): This method assesses the color
loss and staining of adjacent undyed fabrics when the dyed material is subjected to a
simulated washing process. The assessment is done using the Grey Scale for color change
and staining (1-5).[1][6]

o Sublimation Fastness (ISO 105-P01 / AATCC Test Method 117): This test determines the
tendency of the dye to transfer to an adjacent undyed fabric when subjected to heat. The
degree of staining is evaluated using the Grey Scale (1-5).[1][6]

e Rubbing Fastness (ISO 105-X12 / AATCC Test Method 8): This test measures the amount of
color transferred from the dyed fabric to a dry or wet rubbing cloth. The staining on the
rubbing cloth is assessed using the Grey Scale (1-5).[1]

Dispersion Stability Testing

The stability of the dye dispersion is crucial for achieving even and defect-free dyeing.
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+ Filter Paper Method: A dye solution is prepared and filtered through a standard filter paper.
The presence of color spots on the paper after heating the solution to high temperatures
(e.g., 130°C) indicates poor dispersion stability.[7]

Visualizing the Process: Dyeing and Evaluation
Workflow

The following diagrams illustrate the typical workflow for dyeing with disperse dyes and the
subsequent performance evaluation.
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A typical workflow for dyeing polyester with disperse dyes.

Dyed Fabric Sample

Fastness Testing Performance Analysi

Colorimetric Analysis
(Spectrophotometer)

Dye Uptake %
Analysis

Sublimation Fastness
(ISO 105-P01)

Rubbing Fastness
(ISO 105-X12)

Wash Fastness
(ISO 105-C06)

Light Fastness
(SO 105-B02)

Click to download full resolution via product page

Workflow for evaluating the performance of a dyed fabric.
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Alternatives to Disperse Red 167

Given the performance characteristics of Disperse Red 167, several other red disperse dyes
are often considered for similar applications.

o Disperse Red 60: An anthraguinone dye, it offers good light and wash fastness but has
significantly lower sublimation fastness compared to Disperse Red 167.[2] This makes it
less suitable for applications requiring high heat treatments after dyeing.

» Disperse Red 82, 86, and 343: These are other alternatives that offer a range of fastness
properties. For instance, Disperse Red 86 shows very high light fastness.[2]

e Dye Mixtures: As mentioned earlier, mixtures of other disperse dyes, such as combinations
of C.1. Disperse Red 145, C.I. Disperse Red 50, and C.I. Disperse Red 153, have been
developed to overcome the limitations of Disperse Red 167, particularly to improve deep
dyeing and fastness properties.[5]

Conclusion

Disperse Red 167 remains a significant player in the coloration of synthetic textiles, offering a
desirable shade and a solid profile of fastness properties for high-temperature applications.
However, for applications demanding superior sublimation fastness or improved dyeing
reproducibility, a careful evaluation of alternatives is warranted. This guide provides a
foundational comparison to aid in the selection process, emphasizing the importance of
aligning dye properties with specific industrial application requirements. Further testing under
pilot-scale conditions is always recommended to validate performance before full-scale
production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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